(1R,3S,5Z)-5-[(2Z)-2-[(1R,3As,7aR)-1-[(E,2R,6S)-6,7-dihydroxy-6-methylhept-3-en-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol
(1R,3S,5Z)-5-[(2Z)-2-[(1R,3As,7aR)-1-[(E,2R,6S)-6,7-dihydroxy-6-methylhept-3-en-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol
Brand Name:
Vulcanchem
CAS No.:
101558-90-1
VCID:
VC0217832
InChI:
InChI=1S/C27H42O4/c1-18(7-5-13-26(3,31)17-28)23-11-12-24-20(8-6-14-27(23,24)4)9-10-21-15-22(29)16-25(30)19(21)2/h5,7,9-10,18,22-25,28-31H,2,6,8,11-17H2,1,3-4H3/b7-5+,20-9-,21-10-/t18-,22-,23-,24+,25+,26+,27-/m1/s1
SMILES:
CC(C=CCC(C)(CO)O)C1CCC2C1(CCCC2=CC=C3CC(CC(C3=C)O)O)C
Molecular Formula:
C18H21NO2
Molecular Weight:
430.6 g/mol
(1R,3S,5Z)-5-[(2Z)-2-[(1R,3As,7aR)-1-[(E,2R,6S)-6,7-dihydroxy-6-methylhept-3-en-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol
CAS No.: 101558-90-1
Main Products
VCID: VC0217832
Molecular Formula: C18H21NO2
Molecular Weight: 430.6 g/mol
![(1R,3S,5Z)-5-[(2Z)-2-[(1R,3As,7aR)-1-[(E,2R,6S)-6,7-dihydroxy-6-methylhept-3-en-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol - 101558-90-1](/images/no_structure.jpg)
| CAS No. | 101558-90-1 |
|---|---|
| Product Name | (1R,3S,5Z)-5-[(2Z)-2-[(1R,3As,7aR)-1-[(E,2R,6S)-6,7-dihydroxy-6-methylhept-3-en-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol |
| Molecular Formula | C18H21NO2 |
| Molecular Weight | 430.6 g/mol |
| IUPAC Name | (1R,3S,5Z)-5-[(2Z)-2-[(1R,3aS,7aR)-1-[(E,2R,6S)-6,7-dihydroxy-6-methylhept-3-en-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol |
| Standard InChI | InChI=1S/C27H42O4/c1-18(7-5-13-26(3,31)17-28)23-11-12-24-20(8-6-14-27(23,24)4)9-10-21-15-22(29)16-25(30)19(21)2/h5,7,9-10,18,22-25,28-31H,2,6,8,11-17H2,1,3-4H3/b7-5+,20-9-,21-10-/t18-,22-,23-,24+,25+,26+,27-/m1/s1 |
| Standard InChIKey | JYHXCOMHKCOBKF-ZYMHPPEVSA-N |
| Isomeric SMILES | C[C@H](/C=C/C[C@@](C)(CO)O)[C@H]1CC[C@@H]\2[C@@]1(CCC/C2=C/C=C\3/C[C@H](C[C@@H](C3=C)O)O)C |
| SMILES | CC(C=CCC(C)(CO)O)C1CCC2C1(CCCC2=CC=C3CC(CC(C3=C)O)O)C |
| Canonical SMILES | CC(C=CCC(C)(CO)O)C1CCC2C1(CCCC2=CC=C3CC(CC(C3=C)O)O)C |
| Synonyms | 1,24,26-trihydroxy-delta 22-vitamin D3 Ro 23-4319 Ro-23-4319 |
| PubChem Compound | 6438910 |
| Last Modified | Nov 11 2021 |
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